Cas no 2034518-83-5 (5-acetyl-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}thiophene-2-carboxamide)

• Product Name: 5-acetyl-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}thiophene-2-carboxamide
• CAS No: 2034518-83-5
• MF: C₁₅H₂₀N₆O₂S
• MW: 348.423300743103
• CID: 6212071
• PubChem ID: 121137895
• Update Time: 2025-06-11

5-acetyl-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}thiophene-2-carboxamide
• AKOS032456995
• F6438-3552
• 5-acetyl-N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}thiophene-2-carboxamide
• 5-acetyl-N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)thiophene-2-carboxamide
• 5-acetyl-N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]thiophene-2-carboxamide
• 2034518-83-5

• Inchi： 1S/C15H20N6O2S/c1-9(22)10-6-7-11(24-10)13(23)16-8-12-17-14(20(2)3)19-15(18-12)21(4)5/h6-7H,8H2,1-5H3,(H,16,23)
• InChI Key： WMEULSOHDRHVBC-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C(NCC1N=C(N=C(N=1)N(C)C)N(C)C)=O

Computed Properties

• Exact Mass: 348.13684508g/mol
• Monoisotopic Mass: 348.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 120Ų

Additional information on 5-acetyl-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}thiophene-2-carboxamide

Comprehensive Overview of 5-acetyl-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}thiophene-2-carboxamide (CAS No. 2034518-83-5)

The compound 5-acetyl-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}thiophene-2-carboxamide (CAS No. 2034518-83-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique molecular structure, featuring a thiophene ring conjugated with an acetyl group and a triazine core, makes it a versatile intermediate for synthesizing advanced functional materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, organic electronics, and agrochemical formulations.

One of the most frequently searched questions about this compound revolves around its synthetic routes and reactivity. The presence of both electron-donating (dimethylamino groups) and electron-withdrawing (acetyl and carboxamide) moieties in its structure allows for diverse chemical modifications, enabling tailored properties for specific applications. Recent studies highlight its role as a key intermediate in the development of heterocyclic compounds, which are pivotal in designing pharmaceuticals targeting metabolic disorders and inflammatory diseases.

In the context of green chemistry and sustainability, 5-acetyl-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}thiophene-2-carboxamide has been explored as a building block for biodegradable polymers and non-toxic catalysts. Its triazine backbone is known for stability under harsh conditions, making it suitable for high-performance coatings and adhesives. Industry experts often query its scalability and cost-effectiveness, which are critical for commercial adoption.

Another trending topic is the compound's potential in optoelectronic devices. The thiophene moiety, combined with the triazine ring, exhibits promising charge transport properties, relevant for organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are investigating its bandgap tuning capabilities to enhance energy conversion efficiency, aligning with global demands for renewable energy solutions.

From a biological activity perspective, preliminary studies suggest that derivatives of this compound may exhibit antimicrobial and antioxidant properties. This has sparked interest in its utility for cosmetic formulations and nutraceuticals, addressing consumer demand for natural active ingredients. However, further toxicological assessments and clinical trials are necessary to validate these claims.

In summary, 5-acetyl-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}thiophene-2-carboxamide (CAS No. 2034518-83-5) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research and industrial processes underscores its importance in advancing sustainable technologies and healthcare innovations.